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Compound of Interest

Compound Name: Cholesta-3,5-diene

Cat. No.: B1217053

An In-Depth Technical Guide to Cholesta-3,5-diene: Molecular Weight and Chemical Formula

This technical guide provides essential information regarding the molecular weight and
chemical formula of cholesta-3,5-diene, tailored for researchers, scientists, and professionals
in drug development.

Data Presentation

The fundamental quantitative properties of cholesta-3,5-diene are summarized in the table
below for straightforward reference and comparison.

Parameter Value

Chemical Formula C27H44[1][2][31[4][5]
Molecular Weight 368.64 g/mol
Monoisotopic Mass 368.344301404 Da

Experimental Protocols

The determination of the molecular weight and chemical formula of a compound like cholesta-
3,5-diene is typically achieved through standard analytical techniques such as mass
spectrometry and elemental analysis. The provided data from various chemical databases are
established reference values and do not cite specific, novel experimental protocols for their
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determination. High-resolution mass spectrometry would be the primary method for
experimentally verifying the monoisotopic mass and, by extension, the chemical formula.

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound, its
elemental composition (chemical formula), and its calculated molecular weight.
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Caption: Relationship between cholesta-3,5-diene, its chemical formula, and molecular
weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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